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Compound of Interest |
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Compound Name:
carboxylic acid

CAS No.: 5025-54-7

Cat. No.: B1608003

Get Quote

Executive Summary

In the landscape of modern drug discovery and agrochemical development, the benzodioxole
motif serves as a privileged scaffold. 6-Methylpiperonylic acid (IUPAC: 6-methylbenzo[d]
[1,3]dioxole-5-carboxylic acid) is a highly specialized derivative of piperonylic acid. By
introducing a methyl group at the 6-position of the benzodioxole ring, chemists can drastically
alter the steric and electronic microenvironment of the adjacent carboxylic acid. This in-depth
technical guide explores the molecular structure, precise physicochemical properties, and
synthetic methodologies of 6-methylpiperonylic acid, providing actionable insights for
researchers utilizing this compound as a mechanism-based enzyme inactivator or a building
block for complex active pharmaceutical ingredients (APIS).

Physicochemical Profiling & Molecular Structure

The core structure of 6-methylpiperonylic acid consists of a benzene ring fused to a 1,3-
dioxolane ring (the methylenedioxy group), with a carboxylic acid at the 5-position and a methyl
group at the 6-position.
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Structural Causality in Target Binding: The ortho-relationship between the bulky 6-methyl group
and the 5-carboxylic acid induces significant steric hindrance. Unlike unsubstituted piperonylic
acid, which maintains coplanarity between the carboxylate and the aromatic ring, the 6-methyl
derivative forces the carboxylate group to twist out of the plane. This conformational shift alters
its pKa, modifies its hydrogen-bonding geometry, and can significantly enhance binding
selectivity when interacting with the constrained active sites of cytochrome P450 enzymes.

All critical quantitative data for this molecule is summarized in the table below to facilitate rapid
reference for formulation and synthetic planning [1].

Parameter Specification / Value

IUPAC Name 6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid

Synonyms 6-Meth)-llpiperonylic acid;- 6-M-ethyl-1,3-
benzodioxole-5-carboxylic acid

CAS Registry Number 5025-54-7 [2]

Molecular Formula CoHsOa4[1]

Molecular Weight 180.16 g/mol [1]

SMILES String Cclcc2c(cclC(=0)0)0C02[2]

Hydrogen Bond Donors 1 (Carboxylic acid -OH)

4 (Dioxole oxygens, Carbonyl oxygen, Hydroxyl
Hydrogen Bond Acceptors ( Yo Yo Y Y
oxygen)

Mechanistic Applications in Pathway Regulation

Piperonylic acid and its substituted derivatives are renowned for their ability to act as selective,
mechanism-based inactivators of trans-cinnamate 4-hydroxylase (C4H / CYP73A), a critical
enzyme in the phenylpropanoid pathway[3]. The methylenedioxy function closely mimics the
structure of trans-cinnamic acid. When processed by the CYP73A enzyme, the benzodioxole
ring undergoes oxidation to form a highly reactive carbene intermediate, which tightly
coordinates with the heme iron of the P450, forming a quasi-irreversible complex[4].
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Utilizing 6-methylpiperonylic acid allows researchers to probe the steric tolerances of the
CYP73A active site, as the 6-methyl group restricts the rotational freedom of the molecule upon
entering the catalytic pocket.

trans-Cinnamic Acid Binds H 4-Coumaric Acid

_\» ydroxylation (Phenylpropanoid Pathway)
CYP73A (C4H)
6-Methylpiperonylic Acid Inactivation Metabolite-P450

Click to download full resolution via product page

Mechanism-based inactivation of CYP73A by piperonylic acid derivatives.

Experimental Methodologies: Synthesis & Validation

To synthesize 6-methylpiperonylic acid, the most reliable and scalable approach is the
potassium permanganate ( KMnO4) oxidation of the corresponding aldehyde, 6-
methylpiperonal. This protocol is adapted from the rigorously validated Organic Syntheses
procedure for unsubstituted piperonylic acid [5].

Protocol: Oxidation of 6-Methylpiperonal

This protocol is designed as a self-validating system; every chemical transformation is paired
with a physical observable to ensure reaction fidelity.

Step 1: Emulsification

e Action: Suspend 6-methylpiperonal (0.4 mol) in 1.5 L of deionized water in a 5-L reaction
vessel equipped with a high-torque mechanical stirrer. Heat the mixture to 70-80°C.

o Causality: 6-methylpiperonal has low agueous solubility. Heating melts the precursor, and
vigorous stirring creates a fine emulsion, maximizing the interfacial surface area required for
the biphasic oxidation[5].

Step 2: Controlled Oxidation

» Action: Prepare a solution of KMnO4(0.56 mol) in 1.8 L of water. Add this dropwise to the
emulsion over 45 minutes.
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» Causality: The slow addition rate is critical. Adding the oxidant too rapidly can lead to thermal
runaway, over-oxidation, and cleavage of the sensitive methylenedioxy ring[5].

Step 3: Reduction & Basification

¢ Action: Continue stirring at 70°C for 1 hour until the purple permanganate color dissipates,
leaving a brown precipitate of manganese dioxide ( MnO2). Add 10% KOH solution until the
mixture is distinctly alkaline (pH > 9).

» Causality: Basification ensures that the newly formed 6-methylpiperonylic acid is fully
deprotonated into its highly water-soluble potassium carboxylate salt, separating it from the
insoluble MNO2[5].

Step 4: Hot Filtration

 Action: Filter the hot mixture immediately through a Celite pad. Wash the MnO2filter cake
with three 200-mL portions of hot water.

» Causality: Hot filtration prevents the premature crystallization of any unreacted starting
material or product salts, ensuring maximum yield recovery[5].

Step 5: Acidification & Precipitation

¢ Action: Cool the combined filtrate to 0-5°C. Acidify dropwise with concentrated HCI under
continuous stirring until no further precipitate forms (pH ~2).

o Causality: The sudden drop in pH protonates the carboxylate, drastically reducing its
agueous solubility and forcing the 6-methylpiperonylic acid to crash out as a crystalline
solid[5].

Step 6: Isolation & Purification

» Action: Filter the solid, wash thoroughly with ice-cold water to remove residual potassium
chlorides, and recrystallize from 95% ethanol.

Analytical Validation Framework
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To guarantee the trustworthiness of the synthesized batch, the following analytical suite must
be executed:

e LC-MS (ESI-): Confirm the molecular weight. The mass spectrum must show a dominant
[M—H]- peak at m/z 179.0.

e 1H NMR (400 MHz, CDCIs): Verify the structural integrity. Key diagnostic signals include:
o Asharp singlet at ~6 6.0 ppm (2H, —-O-CH2-0-).

o Two distinct aromatic singlets at ~6 7.4 ppm (C-4 proton) and ~0 6.8 ppm (C-7 proton),
confirming the para-relationship of the remaining aromatic protons.

o Asharp singlet at ~6 2.6 ppm (3H, Ar—CH3), confirming the presence of the 6-methyl
group.

o HPLC: Assess purity using a reverse-phase C18 column (Water/Acetonitrile gradient with
0.1% TFA). Purity should exceed 98% for downstream enzymatic assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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